Cas no 526-94-3 (Sodium bitartrate)

• Product Name: Sodium bitartrate
• CAS No: 526-94-3
• MF: C₄H₅NaO₆
• MW: 172.0687
• MDL: MFCD00065393
• CID: 82428
• PubChem ID: 329830045
• Update Time: 2025-10-16

Sodium bitartrate Chemical and Physical Properties

Names and Identifiers

• sodium hydrogen tartrate monohydrate
• Sodium hydrogen L-tartrate
• Sodium bitartrate
• L-Tartaric acid sodium salt
• SODIUM TARTRATE ACID
• Sodium bitartrate monohydrate
• Sodium tartrate monobasic monohydrate
• Tartaric acid monosodium salt
• Sodium hydrogentartrate
• sodium,2,3,4-trihydroxy-4-oxobutanoate
• Monosodium tartrate
• SodiuM acid tartrate
• SodiuM hydrogen tartrate, for analysis
• Monobasic sodium tartrate
• Monosodium L-(+)-tartrate
• Sodium hydrogen tartrate
• sodium 3-carboxy-2,3-dihydroxypropanoate
• Natriumtartrat [German]
• Tartaric acid, monosodium salt
• Natrium hydrogen-(2R,3R)-tartrat
• Sodium hydrogen tartrate, 98+%, for analysis
• E335
• Weinstein
• Butanedioic acid, 2,3-dihydroxy-, sodium salt (1:1), (2R,3R)-rel-
• Butanedioic acid, 2,3-dihydroxy-, monosodium salt, (2R,3R)-rel-
• Butanedioic acid, 2,3-dihydro
• Sodium rel-(2R,3R)-3-carboxy-2,3-dihydroxypropanoate
• SODIUM BITARTRATE [MART.]
• Sodium hydrogen L-tartrate, anhydrous
• Butanedioic acid, 2,3-dihydroxy- (2R,3R)-, sodium salt (1:1)
• DTXSID70883423
• UNII-75E63I9H07
• INS-335(I)
• Sodium (2R,3R)-3-carboxy-2,3-dihydroxypropanoate (+/-)
• sodium (2R,3R)-3-carboxy-2,3-dihydroxypropanoate
• AS-83565
• Butanedioic acid, 2,3-dihydroxy- (theta-(theta,theta))-, monosodium salt
• F71307
• Sodium hydrogentartrate, p.a., 98%
• SCHEMBL455023
• SODIUM BITARTRATE [II]
• NKAAEMMYHLFEFN-ZVGUSBNCSA-M
• AKOS015894433
• Natriumtartrat
• Sodium hydrogentartrate, 98%
• EINECS 208-400-9
• Butanedioic acid, 2,3-dihydroxy- (2R,3R)-, monosodium salt
• (2R,3R)-2,3-Dihydroxysuccinic acid, sodium salt
• 60131-40-0
• sodium;(2R,3R)-2,3,4-trihydroxy-4-oxobutanoate
• 526-94-3
• MFCD00065393
• E-335(I)
• Butanedioic acid, 2,3-dihydroxy-, (R-(R*,R*))-, monosodium salt
• INS NO.335(I)
• SODIUM BITARTRATE [MI]
• Sodium hydrogentartrate, Vetec(TM) reagent grade, 98%
• L(+)-Tartaric acid monosodium salt
• MONOSODIUM DL-TARTRATE
• Butanedioic acid, 2,3-dihydroxy-(2R,3R)-, monosodium salt
• DTXSID901341208
• SODIUM BITARTRATE [WHO-DD]
• 75E63I9H07

• MDL： MFCD00065393
• Inchi： 1S/C4H6O6.Na/c5-1(3(7)8)2(6)4(9)10;/h1-2,5-6H,(H,7,8)(H,9,10);/q;+1/p-1
• InChI Key： NKAAEMMYHLFEFN-UHFFFAOYSA-M
• SMILES： [Na+].O([H])C([H])(C(=O)[O-])C([H])(C(=O)O[H])O[H]
• BRN： 6099125

Computed Properties

• Exact Mass: 171.99800
• Monoisotopic Mass: 171.998
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 157
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 118

Experimental Properties

• Color/Form: Colorless crystalline or white crystalline powder
• Melting Point: 253 °C (dec.) (lit.)
• Boiling Point: 399.3°Cat760mmHg
• Flash Point: 209.4°C
• Solubility: H2O: 0.1 M at 20 °C, clear, colorless
• Water Partition Coefficient: Soluble in water.
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• PSA: 117.89000
• LogP: -3.45730
• Solubility: Soluble in water, insoluble in ethanol, the aqueous solution is alkaline.
• Merck: 14,8589
• Optical Activity: [α]20/D +24°, c = 3 in H2O
• Sensitiveness: Sensitive to humidity

Sodium bitartrate Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Safety Instruction： S22-S24/25
• RTECS：WW8225000
• Safety Term：S22;S24/25
• TSCA：Yes

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Hydroxy acids and derivatives Beta hydroxy acids and derivatives
• Other Chemical Reagents

Additional information on Sodium bitartrate

Sodium Bitartrate (CAS No. 526-94-3): A Comprehensive Overview

Sodium bitartrate, also known as sodium potassium tartrate or tartaric acid sodium salt, is a versatile compound with the CAS number 526-94-3. It is widely recognized in various industries, including food, pharmaceuticals, and cosmetics, due to its unique chemical properties and functional benefits. This article delves into the latest research and applications of sodium bitartrate, providing a detailed understanding of its significance in modern science and industry.

Chemical Structure and Properties

Sodium bitartrate is the sodium salt of tartaric acid, a dicarboxylic acid with the molecular formula C₄H₅O₆Na. Its structure consists of a central four-carbon chain with two carboxylic acid groups and two hydroxyl groups, making it a chiral compound with optical isomers. The compound exists in both anhydrous and hydrated forms, with the hydrated form being more commonly used in industrial applications.

Applications in Food Industry

In the food industry, sodium bitartrate serves as a valuable ingredient due to its ability to regulate acidity and enhance flavor profiles. It is commonly used as an acidulant in beverages, baked goods, and confectioneries. Recent studies have highlighted its role in improving the shelf life of food products by acting as a preservative and stabilizing agent. For instance, research published in the Journal of Food Science demonstrated that sodium bitartrate can effectively inhibit microbial growth in acidic food matrices.

Pharmaceutical Applications

The pharmaceutical industry leverages sodium bitartrate for its buffering capacity and ability to stabilize active pharmaceutical ingredients (APIs). It is often used as a component in tablets and capsules to control pH levels and enhance drug solubility. A 2023 study in Pharmaceutical Development and Technology explored the use of sodium bitartrate in developing controlled-release formulations, showcasing its potential in improving patient compliance by reducing dosing frequency.

Role in Cosmetics and Personal Care Products

In cosmetics, sodium bitartrate functions as an exfoliant and pH adjuster. Its mild exfoliating properties make it ideal for skincare products targeting anti-aging and brightening effects. Recent advancements have focused on its antioxidant properties, which help protect the skin from environmental stressors such as UV radiation and pollution. A study published in Cosmetics Science International highlighted its synergistic effects when combined with other antioxidants like vitamin C.

Environmental Considerations

As sustainability becomes a critical factor across industries, researchers are exploring the environmental impact of sodium bitartrate production and usage. Recent findings indicate that the compound is biodegradable under specific conditions, making it a more eco-friendly alternative to synthetic additives. However, further studies are needed to optimize production processes for minimal environmental footprint.

Conclusion

Sodium bitartrate (CAS No. 526-94-3) stands out as a multifaceted compound with applications spanning food, pharmaceuticals, cosmetics, and beyond. Its versatility is complemented by ongoing research that continues to uncover new potential uses and improvements in existing applications. As industries prioritize innovation and sustainability, sodium bitartrate remains at the forefront of scientific advancements.